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Compound of Interest

Compound Name: 2,6-Diaminophenol

Cat. No.: B1348841 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

2,6-Diaminophenol is a highly functionalized aromatic compound that serves as a pivotal

building block in a multitude of synthetic applications. Its unique structure, featuring two amino

groups and a hydroxyl group positioned on a benzene ring, offers a rich platform for

constructing complex molecular architectures. This guide provides a comprehensive overview

of the chemical properties, synthetic utility, and experimental protocols associated with 2,6-
diaminophenol, with a focus on its applications in the synthesis of dyes, polymers, and

heterocyclic compounds relevant to the pharmaceutical and materials science industries.

Physicochemical Properties
A summary of the key physicochemical properties of 2,6-diaminophenol is presented in the

table below. These properties are essential for its handling, storage, and application in various

chemical reactions.
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Property Value Reference

CAS Number 22440-82-0 [1][2][3][4][5]

Molecular Formula C₆H₈N₂O [1][2][3][5]

Molecular Weight 124.14 g/mol [1][2][3][5]

Boiling Point 295.4 ± 30.0 °C (Predicted) [1]

Density 1.343 ± 0.06 g/cm³ (Predicted) [1]

Storage Temperature 2-8°C [1]

Core Applications in Organic Synthesis
The strategic placement of two nucleophilic amino groups and a phenolic hydroxyl group

makes 2,6-diaminophenol a versatile precursor for a range of organic transformations. Its

primary applications lie in the synthesis of heterocyclic compounds, azo dyes, and high-

performance polymers.

Synthesis of Heterocyclic Compounds
The adjacent amino and hydroxyl functionalities in aminophenol derivatives are foundational for

the synthesis of various heterocyclic systems.[6] These structures are often the core of many

drug molecules.[7] 2,6-Diaminophenol, with its additional amino group, provides a pathway to

more complex and diverse heterocyclic scaffolds. The general approach involves the

condensation of the diaminophenol with bifunctional electrophiles, leading to the formation of

fused ring systems.
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Caption: General synthesis of heterocycles from 2,6-diaminophenol.

Application in Dye Synthesis
Aminophenol derivatives are crucial precursors in the manufacturing of a wide spectrum of

dyes, including azo dyes.[6][7] The amino groups of 2,6-diaminophenol can be readily

diazotized and subsequently coupled with various aromatic compounds to produce a diverse

range of colors.[8] This process allows for the fine-tuning of the dye's properties, such as shade

and fastness.[6]
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Caption: Workflow for the synthesis of an azo dye.

Role in Polymer Chemistry
2,6-Diaminophenol can act as a monomer in condensation polymerization reactions to

produce high-performance polymers.[8] The presence of three reactive sites allows for the

formation of cross-linked or branched polymers with enhanced thermal and mechanical

properties. For instance, it can be used in the synthesis of polyanilines and polybenzoxazoles,

which are known for their stability and conductivity.[8][9][10]
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Caption: General scheme for condensation polymerization.

Experimental Protocols
The following protocols provide detailed methodologies for key synthetic transformations

involving aminophenol derivatives.

Protocol 1: Synthesis of an Azo Dye from an
Aminophenol Derivative
This protocol outlines a general two-step process for the synthesis of an azo dye, involving the

diazotization of an aminophenol derivative followed by coupling with an aromatic compound.[6]

Materials and Equipment:

2,6-Diaminophenol

Sodium nitrite (NaNO₂)

Concentrated hydrochloric acid (HCl)

Coupling agent (e.g., phenol, aniline)

Sodium carbonate (Na₂CO₃)

Ice bath

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1348841?utm_src=pdf-body-img
https://www.benchchem.com/pdf/The_Pivotal_Role_of_2_Aminophenol_Derivatives_in_Modern_Dye_Chemistry_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/product/b1348841?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Magnetic stirrer and stir bar

Beakers

Büchner funnel and filter paper

Procedure:

Step 1: Diazotization

Dissolve the 2,6-diaminophenol (10 mmol) in a mixture of concentrated HCl (10 mL) and

water (50 mL) in a 250 mL beaker.

Cool the solution to 0-5 °C in an ice bath with constant stirring.

In a separate beaker, prepare a solution of sodium nitrite (20 mmol, 1.38 g) in 20 mL of cold

water.

Add the sodium nitrite solution dropwise to the cold diaminophenol solution over 20-30

minutes, ensuring the temperature remains below 5 °C.

Stir the mixture for an additional 30 minutes at 0-5 °C to complete the diazotization process.

Step 2: Azo Coupling

In a separate beaker, dissolve the coupling agent (20 mmol) and sodium carbonate (10 g) in

100 mL of water.

Cool this solution in an ice-salt bath.

Slowly add the cold diazonium salt solution from Step 1 to the coupling agent solution with

vigorous stirring.

Continue stirring the reaction mixture in the ice bath for two hours.

Collect the precipitated azo dye by suction filtration using a Büchner funnel.
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Wash the residue first with cold water, then with a small amount of cold methanol, and allow

it to dry.

The crude product can be recrystallized from a suitable solvent, such as a DMF-ethanol

mixture, for purification.[11]

Protocol 2: Synthesis of 2-Amino-4-nitrophenol
This protocol describes the selective reduction of one nitro group in 2,4-dinitrophenol to yield 2-

amino-4-nitrophenol, a related substituted aminophenol.[12]

Materials and Equipment:

2,4-Dinitrophenol

Ammonium chloride (NH₄Cl)

Concentrated aqueous ammonia (approx. 28%)

Fused sodium sulfide (60%)

Glacial acetic acid

Activated carbon (Norit)

Three-necked flask, reflux condenser, stirrer, and thermometer

Steam bath

Heated Büchner funnel

Procedure:

In a 5-L three-necked flask, place 300 g (1.63 moles) of 2,4-dinitrophenol and 2.5 L of water.

Equip the flask with a stirrer, reflux condenser, and a thermometer.

Start the stirrer and add 600 g (11.6 moles) of ammonium chloride and 100 mL of

concentrated aqueous ammonia.
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Heat the mixture to 85 °C using a steam bath.

Turn off the steam and allow the mixture to cool. When the temperature reaches 70 °C,

begin adding 700 g (5.4 moles) of 60% fused sodium sulfide in portions of about 100 g every

5 minutes.

Maintain the reaction temperature between 80-85 °C by adjusting the addition rate or cooling

the flask.

After all the sodium sulfide has been added, heat the mixture at 85 °C for an additional 15

minutes.

Filter the hot reaction mixture through a preheated Büchner funnel.

Cool the hot filtrate overnight.

Filter the resulting crystals and press them to remove excess liquid.

Dissolve the solid in 1.5 L of boiling water and acidify the solution with glacial acetic acid.

Add 10 g of activated carbon, heat the solution, and filter it while hot.

Cool the filtrate to 20 °C to crystallize the product.

Collect the brown crystals of 2-amino-4-nitrophenol and dry them. The yield is typically in the

range of 64-67%.[12]

Quantitative Data Summary
The following table summarizes representative quantitative data for reactions involving

aminophenol derivatives, providing a basis for comparison and experimental design.
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Reaction
Type

Reactants
Coupling
Component

Solvent Yield Reference

Azo Dye

Synthesis

2,6-

Diaminoanthr

aquinone

Phenol Water/H₂SO₄ 75% [11]

Azo Dye

Synthesis

2,6-

Diaminoanthr

aquinone

Aniline Water/H₂SO₄ 65% [11]

Azo Dye

Synthesis

2,6-

Diaminoanthr

aquinone

Anisole Water/H₂SO₄ 64% [11]

Selective

Reduction

2,4-

Dinitrophenol

Sodium

Sulfide
Water 64-67% [12]

Conclusion
2,6-Diaminophenol is a valuable and versatile building block in organic synthesis. Its

trifunctional nature allows for the efficient construction of a wide range of molecular structures,

from complex heterocyclic systems to vibrant dyes and robust polymers. The experimental

protocols and quantitative data presented in this guide serve as a practical resource for

researchers and professionals in drug development and materials science, enabling the

exploration of new synthetic pathways and the creation of novel functional molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://wap.guidechem.com/dictionary/en/22440-82-0.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92332043.htm
https://www.finetechnology-ind.com/product/detail/22440-82-0
https://www.finetechnology-ind.com/product/detail/22440-82-0
https://www.finetechnology-ind.com/product/detail/22440-82-0
https://www.benchchem.com/pdf/The_Pivotal_Role_of_2_Aminophenol_Derivatives_in_Modern_Dye_Chemistry_Application_Notes_and_Protocols.pdf
https://www.nbinno.com/article/dye-intermediates/synthesis-applications-2-aminophenol-ig
https://www.benchchem.com/product/b1598321
https://www.mdpi.com/2571-6182/3/4/14
https://www.researchgate.net/publication/346552018_Polymerization_of_Solid-State_Aminophenol_to_Polyaniline_Derivative_Using_a_Dielectric_Barrier_Discharge_Plasma
https://asianpubs.org/index.php/ajchem/article/download/12990/12971
http://www.orgsyn.org/demo.aspx?prep=CV3P0082
https://www.benchchem.com/product/b1348841#2-6-diaminophenol-as-a-building-block-in-organic-synthesis
https://www.benchchem.com/product/b1348841#2-6-diaminophenol-as-a-building-block-in-organic-synthesis
https://www.benchchem.com/product/b1348841#2-6-diaminophenol-as-a-building-block-in-organic-synthesis
https://www.benchchem.com/product/b1348841#2-6-diaminophenol-as-a-building-block-in-organic-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1348841?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

